2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H22N4O4S2/c1-34-20-11-7-10-19(14-20)28-24(31)17-35-26-27-15-23-25(29-26)21-12-5-6-13-22(21)30(36(23,32)33)16-18-8-3-2-4-9-18/h2-15H,16-17H2,1H3,(H,28,31)
• InChI Key: XCQHLRWRUIKYMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC=C5
• Molecular Formula: C26H22N4O4S2
• Molecular Weight: 518.6 g/mol

Description

2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H22N4O4S2 and its molecular weight is 518.61. The purity is usually 95%.
BenchChem offers high-quality 2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

The synthesis of novel compounds with specific structural features, such as benzothiazole, pyrimidine, and acetamide moieties, has been a focal point of research. These compounds have been explored for their potential as anti-inflammatory, analgesic, anticonvulsant, antifungal, and anticancer agents. For instance, novel heterocyclic compounds derived from benzodifuranyl and thiazolopyrimidines have shown significant anti-inflammatory and analgesic activities, suggesting their utility in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Several studies have focused on the synthesis of compounds with potential anticancer activity. For example, compounds bearing the pyrimidinone and oxazinone structures, synthesized from specific acetamides, have been evaluated for their antitumor activities. These investigations underscore the importance of structural modifications in enhancing the anticancer efficacy of chemical compounds (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Inhibitory Activities

The exploration of compounds for inhibitory activities against specific targets, such as enzymes and cellular pathways, is another area of interest. Compounds have been synthesized to target the Src kinase, exhibiting significant inhibitory effects that could contribute to anticancer strategies (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).